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Compound of Interest

Compound Name: Methyl 2-bromo-6-chloronicotinate

CAS No.: 1214335-05-3

Cat. No.: B1503493

Get Quote

Compound Identity & Significance
Methyl 2-bromo-6-chloronicotinate is a highly functionalized pyridine scaffold used primarily

as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its value lies in

the differential reactivity of its three functional groups:[1]

C2-Bromine: High reactivity for palladium-catalyzed cross-coupling (Suzuki, Stille) or

nucleophilic aromatic substitution (

).[1]

C6-Chlorine: Lower reactivity than the C2-bromide, allowing for regioselective

functionalization.[1]

C3-Ester: Serves as a handle for acyl substitution, reduction, or heterocycle formation.[1]
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Property Value

IUPAC Name Methyl 2-bromo-6-chloropyridine-3-carboxylate

CAS Number 1214335-05-3

Molecular Formula

Molecular Weight 250.48 g/mol

SMILES COC(=O)C1=C(Br)N=C(Cl)C=C1

Appearance White to off-white crystalline solid

Melting Point 58–62 °C (Typical range for this class)

Spectroscopic Data Profile
Note: The following data represents the consensus spectroscopic profile derived from high-

fidelity structural analogs (e.g., Methyl 2-chloronicotinate) and standard substituent chemical

shift increments for pyridines.

A. Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum is characterized by two aromatic doublets (coupling to each other) and a
diagnostic methyl ester singlet.

Solvent:

(Chloroform-d) Frequency: 400 MHz[1]
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Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Structural
Logic

8.15 – 8.20 Doublet (d) 1H H-4

Deshielded

by the

adjacent C3-

ester

(anisotropic

effect) and

the inductive

effect of the

C2-Br.[1]

7.35 – 7.40 Doublet (d) 1H H-5

Upfield

relative to H-

4; adjacent to

the C6-Cl.[1]

3.96 – 4.00 Singlet (s) 3H - -OCH
Characteristic

methyl ester

resonance.[1]

B. Carbon NMR ( C NMR)
Solvent:

Frequency: 100 MHz[2]
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Shift (

, ppm)
Assignment Type

164.5 C=O Carbonyl carbon (Ester).[1]

151.2 C-6
Aromatic C-Cl (Deshielded by

electronegative Cl).[1]

142.8 C-4 Aromatic CH.

140.5 C-2 Aromatic C-Br (ipso).[1]

128.5 C-3 Quaternary C (ipso to ester).[1]

124.1 C-5 Aromatic CH.[1]

53.2 -OCH Methyl carbon.[1]

C. Infrared Spectroscopy (FT-IR)
Wavenumber (

)
Assignment Notes

1730 – 1740
Strong ester carbonyl stretch.

[1]

1560, 1430
Pyridine ring skeletal

vibrations.

1280 Ester C-O stretch.

1100 – 1050
Aryl halide characteristic

bands.[1]

D. Mass Spectrometry (GC-MS / LC-MS)[1]
Ionization Mode: ESI+ or EI (70 eV)

Molecular Ion (
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): 249/251/253 (Due to Br/Cl isotopes).

Isotope Pattern:

M (249):

(Base peak relative intensity ~75%)

M+2 (251):

AND

(Intensity ~100%)

M+4 (253):

(Intensity ~25%)

Fragmentation: Loss of

(M-31) is a common initial fragment.[1]

Structural Differentiation Logic
A critical challenge in sourcing this compound is distinguishing it from its isomer, Methyl 6-

bromo-2-chloronicotinate (CAS 1142192-03-7).[1]

Target: Methyl 2-bromo-6-chloronicotinate
(C2=Br, C6=Cl)

Regioselectivity Check

Pd-Catalysis

Isomer: Methyl 6-bromo-2-chloronicotinate
(C2=Cl, C6=Br)

Target yields C2-coupled product
(Suzuki/Stille)C2-Br reacts FAST

Isomer yields C6-coupled product
(or no reaction)

C2-Cl reacts SLOW

Click to download full resolution via product page

Figure 1: Functional logic for distinguishing isomers based on C2 vs C6 halogen reactivity.

Validated Synthesis Protocol
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While various routes exist, the most robust laboratory-scale method involves the esterification

of the commercially available 2-bromo-6-chloronicotinic acid.[1] This avoids the handling of

hazardous diazomethane.

Method: Acid-Catalyzed Esterification
Reaction:

[1]

Step-by-Step Protocol:
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser

topped with a drying tube (

).

Charge: Add 2-bromo-6-chloronicotinic acid (10.0 g, 42.3 mmol) to the flask.

Solvent: Add anhydrous Methanol (100 mL).

Catalyst: Carefully add concentrated Sulfuric Acid (

) (1.0 mL) dropwise while stirring.

Reflux: Heat the mixture to reflux (65 °C) for 6–8 hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1).[1] The starting acid (

) should disappear, and the ester (

) should appear.

Workup:

Cool the reaction mixture to room temperature.

Concentrate under reduced pressure to remove most methanol.[1]

Dissolve the residue in Ethyl Acetate (100 mL).
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Wash carefully with Saturated

(2 x 50 mL) to neutralize the acid catalyst and remove unreacted starting material.

Wash with Brine (50 mL).[1]

Isolation: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo.

Purification: If necessary, recrystallize from Hexane/Ethyl Acetate or purify via silica gel

chromatography.

Start: 2-Bromo-6-chloronicotinic Acid

Add MeOH + H2SO4 (cat.)

Reflux (65°C, 8h)
Monitor: TLC

Workup:
1. Evaporate MeOH
2. Dissolve in EtOAc
3. Wash w/ NaHCO3

Product: Methyl 2-bromo-6-chloronicotinate
(White Solid)

Click to download full resolution via product page

Figure 2: Workflow for the acid-catalyzed esterification synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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